![molecular formula C26H24ClN3O4S B6526925 4-benzoyl-N-[2-(dimethylamino)ethyl]-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}benzamide hydrochloride CAS No. 1135134-94-9](/img/structure/B6526925.png)
4-benzoyl-N-[2-(dimethylamino)ethyl]-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}benzamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a benzamide derivative with a complex bicyclic structure attached to the amide nitrogen. It also contains a dimethylaminoethyl group attached to the carbonyl carbon of the benzamide .
Molecular Structure Analysis
The molecular structure of this compound is quite complex due to the presence of the bicyclic structure. The compound contains several functional groups, including an amide, a benzoyl group, and a dimethylamino group .Chemical Reactions Analysis
The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the amide group could participate in hydrolysis or condensation reactions, and the dimethylamino group could be involved in quaternization reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Given the complexity of this compound, it’s difficult to predict its properties without experimental data .Scientific Research Applications
Photoinitiator and Polymerization
4-Benzoyl-N-[2-(dimethylamino)ethyl]-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}benzamide hydrochloride: (let’s call it DBMP) is a photoinitiator that acts in the near UV and visible range. When incorporated into a polymeric matrix, it facilitates radical formation upon UV irradiation through radical chain polymerization . This property makes DBMP useful in various applications:
3D Biocompatible Scaffolds: DBMP can be used as a dopant to dope silicone elastomers, enabling the formation of 3D biocompatible scaffolds. These scaffolds find applications in tissue engineering and regenerative medicine .
Micro-Fabrication of Hydrogels: DBMP is employed in two-photon polymerization for creating intricate 3D hydrogel structures. These hydrogels have potential biomedical applications, such as drug delivery systems and tissue scaffolds .
Novel Benzamide Compounds
In recent research, novel benzamide compounds have been synthesized and characterized. While not specifically focusing on DBMP, this broader field of study explores the properties and potential applications of benzamide derivatives. Techniques like IR, 1H NMR, 13C NMR spectroscopy, and elemental analysis are used to determine the structure and properties of these compounds .
Utility of N,N-Dimethylenamino Enaminones
Although not directly related to DBMP, the utility of N,N-dimethylenamino enaminones is an interesting area of research. These compounds serve as building blocks for diverse acyclic, carbocyclic, and heterocyclic derivatives. Their reactivity allows for the synthesis of various functional molecules with potential applications in drug discovery and materials science .
Photophysical Properties of Naphthalimide Derivatives
While not specific to DBMP, understanding the photophysical properties of related compounds sheds light on their behavior. For instance, naphthalimide derivatives exhibit unique colorimetric responses due to photo-induced electron transfer. These properties are relevant in sensing applications and molecular probes .
Future Directions
properties
IUPAC Name |
4-benzoyl-N-[2-(dimethylamino)ethyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)benzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23N3O4S.ClH/c1-28(2)12-13-29(26-27-20-14-21-22(33-16-32-21)15-23(20)34-26)25(31)19-10-8-18(9-11-19)24(30)17-6-4-3-5-7-17;/h3-11,14-15H,12-13,16H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTVGBBCPWWAOPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCN(C1=NC2=CC3=C(C=C2S1)OCO3)C(=O)C4=CC=C(C=C4)C(=O)C5=CC=CC=C5.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
510.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-benzoyl-N-[2-(dimethylamino)ethyl]-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}benzamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.